Cas no 1404532-03-1 (1-(2-methoxy-2-oxoethyl)-5-methyl-1H-indole-3-carboxylic acid)

1-(2-methoxy-2-oxoethyl)-5-methyl-1H-indole-3-carboxylic acid structure
1404532-03-1 structure
Product Name:1-(2-methoxy-2-oxoethyl)-5-methyl-1H-indole-3-carboxylic acid
CAS No:1404532-03-1
MF:C13H13NO4
MW:247.246623754501
CID:2111217
Update Time:2023-11-19

1-(2-methoxy-2-oxoethyl)-5-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxy-2-oxoethyl)-5-methyl-1H-indole-3-carboxylic acid
    • CID 121004270
    • 1H-Indole-1-acetic acid, 3-carboxy-5-methyl-, 1-methyl ester
    • Inchi: 1S/C13H13NO4/c1-8-3-4-11-9(5-8)10(13(16)17)6-14(11)7-12(15)18-2/h3-6H,7H2,1-2H3,(H,16,17)
    • InChI Key: MTRYDRWZZXWSMO-UHFFFAOYSA-N
    • SMILES: O(C)C(CN1C=C(C(=O)O)C2C=C(C)C=CC1=2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Topological Polar Surface Area: 68.5

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 461.0±35.0 °C(Predicted)
  • pka: 3.90±0.30(Predicted)

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